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Compound of Interest

Compound Name: 4-Methoxybenzo[d]isoxazole

Cat. No.: B15058450

For researchers, scientists, and professionals in drug development, the precise identification of
a chemical compound is the cornerstone of any rigorous scientific investigation. The Chemical
Abstracts Service (CAS) number is a unique and unambiguous identifier for a specific
substance, allowing for clear communication and reliable information retrieval. However, a
comprehensive search for the CAS number of 4-Methoxybenzo[d]isoxazole has proven to be
a challenging endeavor, revealing a scarcity of publicly available, consolidated data for this
particular isomer.

While the broader family of methoxy-substituted benzisoxazoles is documented, specific and
detailed technical information, including a dedicated CAS number for the 4-methoxy variant, is
not readily found in major chemical databases. This suggests that 4-
Methoxybenzo[d]isoxazole may be a novel or less-studied compound, with its synthesis,
properties, and biological activities yet to be extensively characterized and cataloged.

In contrast, a close structural isomer, 3-Methoxybenzo[d]isoxazole, is assigned the CAS
number 26384-74-7. The availability of this identifier allows for the retrieval of some associated
data, though a comprehensive technical guide with detailed experimental protocols and
extensive quantitative data for this compound also remains elusive in publicly accessible
literature.

The absence of a specific CAS number for 4-Methoxybenzo[d]isoxazole presents a
significant hurdle in compiling an in-depth technical guide as requested. Foundational data,
including physicochemical properties, spectroscopic data (NMR, IR, Mass Spectrometry), and
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toxicological information, are intrinsically linked to this unique identifier. Without it, any attempt
to provide detailed experimental protocols or quantitative data would be speculative and lack
the necessary scientific rigor.

The Path Forward: A Call for Characterization

The current informational landscape underscores a potential opportunity for original research.
The synthesis and thorough characterization of 4-Methoxybenzo[d]isoxazole would be a
valuable contribution to the field of medicinal chemistry. Such a study would involve:

» Unambiguous Synthesis: Development and documentation of a reliable synthetic route to
produce 4-Methoxybenzo[d]isoxazole with high purity.

» Structural Elucidation: Comprehensive analysis using modern spectroscopic techniques (*H
NMR, 8C NMR, Mass Spectrometry, and X-ray crystallography) to definitively confirm the
structure and isomeric purity.

e Physicochemical Profiling: Determination of key properties such as melting point, boiling
point, solubility, and pKa.

» Biological Screening: Evaluation of its activity in relevant biological assays to explore its
potential as a lead compound in drug discovery.

Upon successful synthesis and characterization, a new CAS number could be assigned, paving
the way for its inclusion in chemical databases and facilitating further research by the scientific
community.

Alternative Focus: The Better-Defined Isomer

Given the current limitations, a detailed technical guide could be developed for the known
isomer, 3-Methoxybenzo[d]isoxazole (CAS: 26384-74-7). While still not as extensively
documented as some other heterocyclic compounds, a more substantial body of information
could potentially be collated from existing literature and patents. This would provide a valuable
resource for researchers interested in the biological activities and chemical properties of the
methoxybenzo[d]isoxazole scaffold.
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For professionals in drug development, the exploration of such closely related analogs is a
common strategy. Understanding the structure-activity relationships (SAR) between different
isomers can provide crucial insights for the design of more potent and selective drug
candidates.

In conclusion, while a comprehensive technical guide on 4-Methoxybenzo[d]isoxazole cannot
be accurately constructed at this time due to the lack of a definitive CAS number and
associated data, this informational gap highlights an area ripe for new scientific inquiry. The
synthesis and characterization of this compound would be a noteworthy endeavor, expanding
the known chemical space and potentially uncovering a molecule with valuable biological
properties. In the interim, focusing on closely related and better-defined isomers, such as 3-
Methoxybenzo[d]isoxazole, offers a pragmatic approach for advancing research in this
chemical class.

 To cite this document: BenchChem. [The Enigmatic 4-Methoxybenzo[d]isoxazole: A Search
for Definitive Identification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15058450#4-methoxybenzo-d-isoxazole-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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